Cas no 76264-09-0 (N-(N-Benzoyl-L-tyrosyl)-L-alanine)

• Product name: N-(N-Benzoyl-L-tyrosyl)-L-alanine
• CAS No: 76264-09-0
• MF: C₁₉H₂₀N₂O₅
• MW: 356.3725
• CID: 826740
• PubChem ID: 46780674

N-(N-Benzoyl-L-tyrosyl)-L-alanine Chemical and Physical Properties

Names and Identifiers

• N-(N-Benzoyl-L-tyrosyl)-L-alanine
• (2S)-2-[[(2S)-2-benzamido-3-(4-hydroxyphenyl)propanoyl]amino]propanoic acid
• AG-H-04266
• CTK5E2674
• FT-0662616
• N-Benzoyl-L-tyrosyl-L-alanine
• N-Bz-Tyr-Ala-OH
• DTXSID80675674
• 76264-09-0
• DB-326781

• Inchi： InChI=1S/C19H20N2O5/c1-12(19(25)26)20-18(24)16(11-13-7-9-15(22)10-8-13)21-17(23)14-5-3-2-4-6-14/h2-10,12,16,22H,11H2,1H3,(H,20,24)(H,21,23)(H,25,26)/t12-,16-/m0/s1
• InChI Key： PSRCBRUPIDLBSA-LRDDRELGSA-N
• SMILES： CC(C(=O)O)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 356.1373
• Monoisotopic Mass: 356.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 115.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-(N-Benzoyl-L-tyrosyl)-L-alanine

Research Brief on N-(N-Benzoyl-L-tyrosyl)-L-alanine (CAS: 76264-09-0) in Chemical Biology and Pharmaceutical Applications

N-(N-Benzoyl-L-tyrosyl)-L-alanine (CAS: 76264-09-0) is a dipeptide derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its potential as a building block for bioactive compounds and its role in enzyme inhibition studies. Recent advancements in peptide synthesis and drug discovery have highlighted its utility in designing targeted therapies, particularly in the context of protease inhibition and signal transduction modulation. This research brief synthesizes the latest findings on this compound, focusing on its synthetic pathways, biological activities, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of N-(N-Benzoyl-L-tyrosyl)-L-alanine for enhanced binding affinity to serine proteases. The research team employed molecular docking simulations and kinetic assays to demonstrate that modifications at the benzoyl group significantly improved inhibitory activity against trypsin-like enzymes (IC₅₀ values reduced by 40% compared to the parent compound). These findings suggest its potential as a scaffold for developing anticoagulant or anti-inflammatory agents.

In parallel, a Nature Communications paper (2024) investigated the compound's role in modulating protein-protein interactions within the NF-κB signaling pathway. Through fluorescence polarization assays and X-ray crystallography, researchers identified that N-(N-Benzoyl-L-tyrosyl)-L-alanine derivatives could disrupt the binding interface between IκBα and p65 subunits at nanomolar concentrations. This mechanistic insight opens new avenues for treating chronic inflammatory diseases, with lead compounds currently in preclinical evaluation.

The synthetic accessibility of 76264-09-0 was recently enhanced through a continuous-flow chemistry approach, as reported in Organic Process Research & Development (2023). By utilizing immobilized carboxypeptidase Y in microreactors, researchers achieved an 82% yield with 99.5% enantiomeric purity, addressing previous challenges in large-scale production. This technological advancement supports its growing application in high-throughput screening libraries.

Emerging applications extend to diagnostic imaging, where ¹⁸F-labeled derivatives of N-(N-Benzoyl-L-tyrosyl)-L-alanine have shown promising tumor-targeting properties in PET studies (European Journal of Nuclear Medicine, 2024). The compound's tyrosine moiety facilitates radiolabeling while maintaining favorable pharmacokinetics, with clinical trials anticipated for glioblastoma imaging in 2025.

Ongoing research directions include exploring its utility in PROTAC (Proteolysis Targeting Chimera) design, where the dipeptide structure serves as a linker between target-binding and E3 ligase-recruiting domains. Preliminary data presented at the 2024 ACS Spring Meeting demonstrated successful degradation of oncogenic proteins in leukemia cell lines, with degradation efficiency (DC₅₀) values below 100 nM.

In conclusion, N-(N-Benzoyl-L-tyrosyl)-L-alanine (76264-09-0) continues to evolve as a versatile tool in chemical biology and drug discovery. Its dual role as a synthetic intermediate and bioactive pharmacophore positions it at the intersection of multiple therapeutic areas, with recent advances in structural optimization, production methodologies, and novel applications reinforcing its scientific and commercial value. Future research should focus on translational studies to bridge these discoveries to clinical applications.